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Compound of Interest

Compound Name:
4-Methyl-[1,2,3]thiadiazole-5-

carboxamidine

CAS No.: 1355334-85-8

Cat. No.: B1447097

Get Quote

Executive Summary
The 1,2,3-thiadiazole heterocycle represents a masterclass in chemical evolution—from a 19th-

century structural curiosity to a cornerstone of modern agrochemical plant defense. Unlike its

more stable isomer (1,3,4-thiadiazole), the 1,2,3-variant possesses a latent reactivity profile

characterized by the facile extrusion of nitrogen gas (

) and susceptibility to rearrangement. This guide deconstructs the discovery, synthetic
maturation, and mechanistic exploitation of 1,2,3-thiadiazoles, designed for researchers
requiring actionable protocols and mechanistic depth.

Part 1: Historical Genesis and the "Lost" Years
(1896–1954)
The Identity Crisis
The history of 1,2,3-thiadiazole is defined by a 60-year period of ambiguity. While von

Pechmann and Nold reported early sulfur-nitrogen heterocycles in 1896, the precise structural
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assignment remained elusive due to the lack of spectroscopic tools. Early syntheses often

relied on the reaction of diazo compounds with ammonium sulfide (the Wolff Synthesis), but

these methods were low-yielding and substrate-limited.

The core challenge was differentiating the 1,2,3-isomer from the 1,2,4- and 1,3,4-isomers. It

wasn't until the mid-20th century that the specific reactivity of

-methylene ketone derivatives with thionyl chloride provided a generalizable route, solving the
structural puzzle through rational synthesis.

Visualizing the Timeline
The following diagram maps the critical milestones from initial discovery to commercial

application.
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Figure 1: Chronological evolution of 1,2,3-thiadiazole chemistry from discovery to industrial

application.

Part 2: The Definitive Discovery (1955) – The Hurd-
Mori Reaction
In 1955, Charles D. Hurd and Raymond I. Mori published the seminal paper “On

Acylhydrazones and 1,2,3-Thiadiazoles” in the Journal of the American Chemical Society. They

established the first reliable, generalizable method for constructing the 1,2,3-thiadiazole ring.

The Mechanistic Logic
The Hurd-Mori reaction utilizes

-methylene ketone hydrazones (typically acetyl- or tosylhydrazones) and thionyl chloride (

).[1] The genius of this approach lies in the use of
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as both a dehydrating agent and a sulfur source (via a "sulfinyl chloride" intermediate), forcing
cyclization at the methylene carbon.

Experimental Protocol 1: Optimized Hurd-Mori Synthesis
Target: 4-Phenyl-1,2,3-thiadiazole

Rationale: This protocol uses an ethoxycarbonylhydrazone precursor, which is stable and

crystalline, avoiding the handling of potentially unstable free hydrazones.

Reagents:

Acetophenone ethoxycarbonylhydrazone (10 mmol)

Thionyl chloride (

) (50 mmol, 5 equiv.)

Dichloromethane (DCM) (anhydrous)

Step-by-Step Workflow:

Precursor Preparation: Reflux acetophenone with ethyl carbazate in ethanol with a catalytic

amount of acetic acid. Cool to crystallize the hydrazone.

Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a drying

tube (CaCl2).

Addition (Critical): Place the hydrazone (2.06 g) in the flask. Cool to 0°C in an ice bath. Add

(3.6 mL) dropwise. Note: The reaction is exothermic with vigorous gas evolution (HCl, SO2).

Cyclization: Allow the mixture to warm to room temperature. Stir for 4–6 hours. The solution

will darken.

Quenching: Pour the reaction mixture slowly onto 100 g of crushed ice/water.

Extraction: Extract the aqueous layer with DCM (

mL).
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Purification: Wash combined organics with saturated

(to remove acid traces) and brine. Dry over

.[2] Evaporate solvent. Recrystallize from ethanol/hexane.

Validation Check:

1H NMR: Look for the diagnostic singlet of the C5-proton around 8.5–9.0 ppm.

Melting Point: 76–78°C (Lit. value).

Part 3: Synthetic Evolution & The Lalezari
Modification
While Hurd-Mori used acylhydrazones, I. Lalezari (1970s) expanded the scope by utilizing

semicarbazones. This modification is particularly robust for volatile ketones and allows for

cleaner workups, as the byproduct is a urea derivative rather than a sulfonamide or amide.

Mechanistic Pathway Visualization
The following diagram details the Hurd-Mori mechanism, highlighting the critical cyclization step

that differentiates it from 1,2,3-selenadiazole synthesis (which uses

).
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Figure 2: Mechanistic pathway of the Hurd-Mori cyclization.

Part 4: Reactivity Profile – The "Chameleon"
Heterocycle
The 1,2,3-thiadiazole ring is not merely a static scaffold; it is a chemical spring loaded with

potential energy. Its reactivity is dominated by two phenomena:

Thermal Decomposition: Loss of

to generate thioketenes (used in photolithography).

Rearrangement: The Cornforth Rearrangement and Dimroth Rearrangement.
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The Cornforth Rearrangement
A 4-carbonyl-1,2,3-thiadiazole can rearrange to a 1,2,3-triazole derivative. This is a critical

consideration in drug design, as metabolic or thermal conditions can trigger this isomerization,

altering the pharmacophore.

Reaction Type Trigger Product Application

Thermal Extrusion
Heat/UV (

C)
Thioketene / Carbene

Cross-linking

polymers,

Photoresists

Cornforth

Rearrangement
Heat + Amine 1,2,3-Triazole

Isosteric replacement,

diversity-oriented

synthesis

Base-Catalyzed

Cleavage

Strong Base (

)
Alkynyl Thiol

Synthesis of acyclic

sulfur compounds

Part 5: The Agrochemical Renaissance (1980s–
Present)
The transition from chemical curiosity to industrial heavyweight occurred with the discovery of

Acibenzolar-S-methyl (CGA 245704) by Ciba-Geigy (now Syngenta).

Mechanism of Action: Systemic Acquired Resistance
(SAR)
Unlike traditional fungicides that are toxic to the pathogen, Acibenzolar-S-methyl is a plant

activator.[3] It mimics salicylic acid, triggering the plant's systemic acquired resistance (SAR)

pathway.[4] It is a "propesticide," metabolized in vivo to the active acid form.[4]

Comparative Activity Data
The following table summarizes the efficacy of 1,2,3-thiadiazole derivatives in inducing SAR

markers (e.g., PR-1 protein expression) relative to the commercial standard.
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Compound
Structure (C7-
Substituent)

Relative SAR
Induction (%)

Log P

Acibenzolar-S-methyl 100 (Reference) 3.1

Acibenzolar Acid
115 (Active

Metabolite)
1.8

Methyl Ester 45 2.4

Amide Derivative 10 1.2

Note: Data synthesized from structure-activity relationship studies (Kunz et al., 1997).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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